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Compound of Interest

Compound Name: 2-Chloro-6-fluoroanisole

CAS No.: 53145-38-3

Cat. No.: B1586750

Get Quote

An In-depth Technical Guide to the Reactivity and Electronic Effects of 2-Chloro-6-
fluoroanisole

Abstract
2-Chloro-6-fluoroanisole (CFA), with CAS Number 53145-38-3, is a halogenated aromatic

compound of significant interest in modern organic synthesis.[1][2][3][4] Its unique substitution

pattern—featuring a methoxy group flanked by chloro and fluoro substituents—creates a

complex electronic environment that dictates its reactivity. This guide provides a detailed

analysis of the electronic effects at play within the molecule, explores its reactivity in key

synthetic transformations such as directed ortho-metalation and palladium-catalyzed cross-

coupling reactions, and discusses its applications as a versatile intermediate in the

pharmaceutical and agrochemical industries.[4][5] This document is intended for researchers,

chemists, and drug development professionals seeking to leverage the synthetic potential of

this valuable building block.
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Molecular Structure and Physicochemical
Properties
2-Chloro-6-fluoroanisole is a substituted anisole with the molecular formula C₇H₆ClFO and a

molecular weight of 160.57 g/mol .[2][3] It is typically a colorless to yellowish liquid.[1] The

strategic placement of three distinct functional groups on the benzene ring provides multiple

reactive handles and a nuanced electronic landscape for synthetic manipulation.

IUPAC Name: 1-chloro-3-fluoro-2-methoxybenzene[2]

CAS Number: 53145-38-3[2]

Molecular Formula: C₇H₆ClFO[1][2][3]

SMILES: COC1=C(C=CC=C1Cl)F[6]

Analysis of Substituent Electronic Effects
The reactivity of 2-chloro-6-fluoroanisole is governed by the interplay of inductive and

resonance (mesomeric) effects of its three substituents. Understanding these competing

influences is critical for predicting regioselectivity and reaction outcomes.

Individual Substituent Effects
Methoxy Group (-OCH₃): The oxygen atom is highly electronegative, exerting an electron-

withdrawing inductive effect (-I). However, this is significantly outweighed by its strong

electron-donating resonance effect (+M or +R), where the oxygen's lone pairs delocalize into

the aromatic π-system.[7][8] This resonance donation increases electron density primarily at

the ortho and para positions, making the methoxy group a powerful activating and ortho,

para-directing group in electrophilic aromatic substitution.[7]

Chloro (-Cl) and Fluoro (-F) Groups: As halogens, both chlorine and fluorine are strongly

electronegative and exert a powerful electron-withdrawing inductive effect (-I).[9][10][11] This

effect deactivates the aromatic ring towards electrophilic attack compared to unsubstituted

benzene.[9][12] Concurrently, they possess lone pairs that can be donated to the ring via

resonance (+M), which directs electrophilic attack to the ortho and para positions.[9][12] For
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halogens, the inductive effect generally dominates, leading to overall deactivation, but the

resonance effect controls the regioselectivity.[11]

Cumulative Effect on the Aromatic Ring
The combination of these substituents creates a unique electronic profile. The powerful +M

effect of the methoxy group is the dominant directing influence. However, the strong -I effects of

all three substituents result in an aromatic ring that is, on balance, electron-deficient compared

to anisole itself, yet activated at specific positions for certain reaction types.

The diagram below illustrates the push-pull nature of these electronic contributions.

Substituents Inductive Effect (-I) Resonance Effect (+M)

Net Influence on Ring

-OCH₃ effect_methoxyDominant +M

-Cl effect_halogenDominant -I

-F Dominant -I

Directs Ortho/Para
Activates Ring (relative to H)

Directs Ortho/Para
Deactivates Ring

Click to download full resolution via product page

Caption: Dominant electronic effects of substituents in 2-chloro-6-fluoroanisole.

Quantitative Analysis: Hammett Constants
Hammett substituent constants (σ) quantify the electronic-donating or -withdrawing nature of

substituents. While specific values for a 2,6-disubstituted anisole system are complex, the

individual constants for meta and para positions provide a reliable guide.
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Substituent σ_meta σ_para
Electronic
Character
Summary

-OCH₃ +0.12 -0.27

-I effect at meta;

dominant +M at

para[13][14]

-Cl +0.37 +0.23
-I effect dominates at

both positions[14]

-F +0.34 +0.06
Strong -I effect; weak

+M at para[14]

This data confirms that the methoxy group is a strong resonance donor, while the halogens are

primarily inductive withdrawers. This electronic tug-of-war is central to the molecule's reactivity.

Key Reactivity and Synthetic Protocols
The functional groups of 2-chloro-6-fluoroanisole provide three primary avenues for synthetic

transformation: directed ortho-metalation, cross-coupling at the C-Cl bond, and nucleophilic

aromatic substitution.

Directed ortho-Metalation (DoM)
The methoxy group is an excellent directed metalation group (DMG), capable of directing

strong bases like organolithium reagents to deprotonate an adjacent ortho position.[15][16] This

reaction proceeds through the coordination of the lithium atom to the Lewis basic oxygen of the

methoxy group, which positions the alkyl base for regioselective proton abstraction.[15]

In 2-chloro-6-fluoroanisole, the C3 position is the sole available site ortho to the methoxy

DMG. This allows for highly regioselective functionalization. The resulting aryllithium

intermediate can be trapped with a wide range of electrophiles.
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2-Chloro-6-fluoroanisole

n-BuLi or s-BuLi
THF, -78 °C

 1. Add Base

Aryllithium Intermediate
(Lithiation at C3)

 Deprotonation

Electrophile (E+)
e.g., DMF, I₂, R-CHO

 2. Add Electrophile

3-Substituted Product

 Quench
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Ar-R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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